Cas no 1343297-53-9 (1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine)

• Product Name: 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine
• CAS No: 1343297-53-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5573989
• Update Time: 2025-05-24

1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine
• Methanone, (4-amino-1-piperidinyl)-3-cyclopenten-1-yl-

• Inchi： 1S/C11H18N2O/c12-10-5-7-13(8-6-10)11(14)9-3-1-2-4-9/h1-2,9-10H,3-8,12H2
• InChI Key： UJFJTHLITCNFBX-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1CC=CC1)=O

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 351.0±42.0 °C(Predicted)
• pka: 9.76±0.20(Predicted)

Additional information on 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine

1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine: A Comprehensive Overview

The compound 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine, identified by the CAS number 1343297-53-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as cyclopentene carbonyl piperidine amine, has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly those with heterocyclic rings. The presence of a cyclopentene ring fused with a carbonyl group introduces unique electronic properties to the molecule, making it an attractive candidate for exploring novel chemical reactions and biological activities. Researchers have demonstrated that such structures can act as scaffolds for developing bioactive compounds, including potential therapeutic agents for neurodegenerative diseases and cancer.

The synthesis of 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate the formation of the cyclopentene ring. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications in pharmacology.

In terms of pharmacological properties, this compound exhibits remarkable selectivity towards certain enzyme targets, making it a valuable tool in drug design. For instance, studies have shown that it can inhibit specific kinases involved in cellular signaling pathways, which are often dysregulated in various pathological conditions. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential utility in designing drugs with improved bioavailability.

The structural versatility of cyclopentene carbonyl piperidine amine also extends to its application in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and nanomaterials. The molecule's ability to form stable covalent bonds under mild conditions makes it an ideal candidate for constructing functional materials with tailored properties.

Recent advancements in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. By employing quantum mechanical calculations, scientists have been able to predict its reactivity under different conditions, enabling more precise control over its synthesis and application. These insights are particularly valuable for optimizing its use in complex chemical systems.

In conclusion, 1-(Cyclopent-3-ene-1-carbonyl)piperidin-4-amine, CAS No. 1343297539, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key player in future scientific endeavors. As research continues to uncover new facets of this compound, it is poised to make substantial contributions to both academic and industrial sectors.